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Compound of Interest

Compound Name: 2,3-Dichloro-5-methylanisole

CAS No.: 1806346-46-2

Cat. No.: B1459723

Get Quote

Executive Summary
2,3-Dichloro-5-methylanisole (CAS 1806346-46-2) is a specialized halogenated aromatic

intermediate critical in the synthesis of agrochemicals and pharmaceutical active ingredients

(APIs).[1] Unlike common commodity chemicals, public solubility datasets for this specific

isomer are sparse.

This guide addresses that gap by providing a first-principles framework for determining its

solubility profile. Based on structural analogs (e.g., 2,3-dichloroanisole, 3,5-dichloroanisole),

this compound exhibits characteristic lipophilic behavior—high solubility in non-polar and polar

aprotic solvents, with steep temperature-dependence in alcohols. This document outlines the

rigorous experimental protocols, thermodynamic models (Apelblat, van’t Hoff), and solvent

selection strategies required to optimize its isolation via crystallization.
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Before initiating solubility studies, one must understand the solute's intrinsic properties to select

appropriate solvent candidates.

Property Value / Prediction Rationale

Compound Name 2,3-Dichloro-5-methylanisole Specific Isomer

CAS Number 1806346-46-2 Unique Identifier

Molecular Formula C₈H₈Cl₂O MW: 191.05 g/mol

Predicted LogP 3.8 – 4.2
Highly Lipophilic (Two Cl +

Methyl group)

Predicted Melting Point 35°C – 55°C

Analogs 2,3-DCA (33°C) and

3,5-DCA (38-42°C) suggest a

low-melting solid.

H-Bond Donors/Acceptors 0 / 1
Ether oxygen acts as a weak

acceptor; no donors.

Critical Insight: The predicted low melting point suggests that "solubility" measurements at

temperatures >50°C may actually represent liquid-liquid miscibility rather than solid-liquid

equilibrium. Temperature control is paramount.

Experimental Protocol: Solubility Determination
To generate high-fidelity data suitable for process scaling, a Dynamic Laser Monitoring Method

is recommended over static gravimetric methods due to the compound's potential for low

melting and oiling out.

Workflow Diagram
The following diagram illustrates the standard operating procedure (SOP) for generating the

solubility curve.
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Figure 1: Automated solubility determination workflow utilizing laser monitoring to ensure phase

equilibrium.

Methodology Details
Preparation: Weigh excess 2,3-Dichloro-5-methylanisole into a jacketed glass vessel.

Solvent Addition: Add a known mass of solvent (e.g., Methanol, Ethyl Acetate, Toluene).

Equilibration: Agitate at constant temperature (e.g., 278.15 K to 323.15 K) for at least 4–6

hours.

Verification: Use a laser monitoring system. When laser transmissivity becomes constant,

equilibrium is reached.

Sampling: Withdraw supernatant using a pre-heated syringe filter (0.22 µm PTFE) to prevent

precipitation during transfer.

Analysis: Dilute and analyze via HPLC (UV detection at ~280 nm) or GC-FID.

Solvent Selection & Predicted Solubility Trends
Based on the "Like Dissolves Like" principle and Hansen Solubility Parameters (HSP), the

solubility behavior of 2,3-Dichloro-5-methylanisole is categorized below.

Solubility Classification Table
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Solvent Class
Representative
Solvents

Predicted
Solubility

Interaction
Mechanism

Application

Non-Polar

Aromatic
Toluene, Xylene Very High

Dispersion forces

(π-π stacking).
Reaction Solvent

Polar Aprotic
Ethyl Acetate,

Acetone
High

Dipole-dipole

interactions.

Reaction/Extracti

on

Polar Protic
Methanol,

Ethanol, IPA
Moderate

Weak H-bonding

(Solvent donor ->

Solute acceptor).

Crystallization

Highly Polar Water Insoluble
Hydrophobic

exclusion.
Anti-solvent

The "Protic Window" for Crystallization
For purification, alcohols (Methanol, Ethanol, Isopropanol) are the most promising solvents.

High Temperature: The compound is likely fully soluble.

Low Temperature: Solubility drops significantly due to the disruption of the solvent's H-bond

network by the hydrophobic aromatic ring.

Result: High theoretical yield for cooling crystallization.

Thermodynamic Modeling
To translate experimental data into process design parameters, the data must be correlated

using thermodynamic models.

Modified Apelblat Equation
The modified Apelblat equation is the industry standard for correlating solubility (

) with temperature (

). It accounts for the non-ideal behavior of the solution.
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: Mole fraction solubility of the solute.

: Absolute temperature (K).

: Empirical model parameters derived from regression.

Usage: Use this equation to interpolate solubility at any temperature within the measured

range for yield calculations.

van't Hoff Analysis (Enthalpy & Entropy)
To understand the driving force of dissolution, use the van't Hoff equation:

(Enthalpy): Positive values indicate an endothermic process (solubility increases with T). For
this compound, dissolution in alcohols is expected to be endothermic.

(Entropy): Positive values indicate entropy-driven dissolution.

Process Application: Crystallization Design
The ultimate goal of solubility data is to design a robust isolation step.

Cooling Crystallization Logic
Given the predicted moderate solubility in alcohols and strong temperature dependence:

Dissolution: Dissolve crude 2,3-Dichloro-5-methylanisole in Isopropanol (IPA) at 45°C

(near MP).

Cooling: Ramp down to 0°C at a controlled rate (e.g., 0.5°C/min).

Seeding: Add seed crystals at the metastable limit to prevent oiling out (a common risk for

low-melting solids).

Solvent Screening Decision Tree
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Figure 2: Decision matrix for selecting the optimal solvent system based on process intent.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
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and industry.
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